Cas no 35788-39-7 (2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester)

2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester structure
35788-39-7 structure
Product Name:2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester
CAS No:35788-39-7
MF:C24H44O3
MW:380.604368209839
CID:319003
PubChem ID:56842978
Update Time:2025-04-19

2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester
    • cyclohexyl 8-(3-octyloxiran-2-yl)octanoate
    • Cyclohexyl 3-octyloxiran-2-octanoate
    • DTXSID30957174
    • NS00057810
    • EINECS 252-728-5
    • 35788-39-7
    • Inchi: 1S/C24H44O3/c1-2-3-4-5-7-13-18-22-23(27-22)19-14-8-6-9-15-20-24(25)26-21-16-11-10-12-17-21/h21-23H,2-20H2,1H3
    • InChI Key: QSIGPWWSZONILI-UHFFFAOYSA-N
    • SMILES: O1C(CCCCCCCC)C1CCCCCCCC(=O)OC1CCCCC1

Computed Properties

  • Exact Mass: 380.32922
  • Monoisotopic Mass: 380.32904526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 464.9°Cat760mmHg
  • Flash Point: 199.8°C
  • Refractive Index: 1.481
  • PSA: 38.83
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk